Cas no 2228650-92-6 (2-(3-methyl-4-nitrophenyl)methylpyrrolidine)

• Product Name: 2-(3-methyl-4-nitrophenyl)methylpyrrolidine
• CAS No: 2228650-92-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6508655
• PubChem ID: 165965080
• Update Time: 2025-08-05

2-(3-methyl-4-nitrophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-nitrophenyl)methylpyrrolidine
• 2-[(3-methyl-4-nitrophenyl)methyl]pyrrolidine
• 2228650-92-6
• EN300-1823806

• Inchi： 1S/C12H16N2O2/c1-9-7-10(4-5-12(9)14(15)16)8-11-3-2-6-13-11/h4-5,7,11,13H,2-3,6,8H2,1H3
• InChI Key： UQLWJZMXWFYROH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)CC1CCCN1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(3-methyl-4-nitrophenyl)methylpyrrolidine

Comprehensive Analysis of 2-(3-methyl-4-nitrophenyl)methylpyrrolidine (CAS No. 2228650-92-6): Properties, Applications, and Industry Trends

The chemical compound 2-(3-methyl-4-nitrophenyl)methylpyrrolidine (CAS No. 2228650-92-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals and material science. This nitrophenyl derivative features a pyrrolidine ring substituted with a 3-methyl-4-nitrophenyl group, making it a versatile intermediate for synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in modulating biological targets such as enzymes and receptors. Its molecular weight and lipophilicity align with the Lipinski's Rule of Five, a critical consideration for bioactive molecules.

In the context of current trends, 2-(3-methyl-4-nitrophenyl)methylpyrrolidine is being investigated for its potential in central nervous system (CNS) drug development, a hot topic in 2024. The compound’s pyrrolidine scaffold is known to enhance blood-brain barrier permeability, a key challenge in treating neurological disorders. Additionally, its nitro group offers opportunities for further functionalization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the growing demand for fragment-based drug design (FBDD), a method widely discussed in AI-driven drug discovery forums.

From a synthetic chemistry perspective, the compound’s methylpyrrolidine core is structurally analogous to several FDA-approved drugs, including antipsychotics and antivirals. Its nitrophenyl moiety also contributes to electron-withdrawing effects, which can influence reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig. These attributes make it valuable for medicinal chemistry optimization, a frequent search term among researchers. Recent publications highlight its utility in constructing heterocyclic frameworks, a priority area for green chemistry initiatives.

Environmental and regulatory considerations are also pivotal. While 2-(3-methyl-4-nitrophenyl)methylpyrrolidine is not classified as hazardous, its nitroaromatic nature warrants careful handling to avoid unintended byproducts. The compound’s biodegradability and ecotoxicity profile are under study, reflecting the industry’s shift toward sustainable chemical practices. This aligns with Google Trends data showing increased searches for benign-by-design chemicals and green synthesis methods.

In material science, the compound’s aromatic-nitrogen hybrid structure shows promise for organic electronics, particularly in OLEDs and conductive polymers. Its thermal stability and π-conjugation properties are being evaluated for next-generation semiconductors, a trending topic in nanotechnology research. Startups focusing on smart materials have expressed interest in derivatives of this compound, further driving its commercial relevance.

To summarize, 2-(3-methyl-4-nitrophenyl)methylpyrrolidine (CAS No. 2228650-92-6) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its structural features—such as the pyrrolidine ring and nitrophenyl group—make it a valuable tool for researchers addressing challenges in drug delivery, sustainability, and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovation across multiple disciplines.